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Compound of Interest

Compound Name: Ethyl N-(4-chlorophenyl)glycinate

Cat. No.: B1296652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl N-(4-
chlorophenyl)glycinate, a versatile organic intermediate. The document details its chemical

and physical properties, outlines a common synthesis protocol, and summarizes available

crystallographic data. This information is intended to support researchers and professionals in

drug development and organic synthesis.

Core Chemical Information
Ethyl N-(4-chlorophenyl)glycinate, also known as ethyl 2-(4-chloroanilino)acetate, is a

glycine ethyl ester derivative.[1] Its fundamental properties are summarized below.
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Property Value Source

Molecular Formula C₁₀H₁₂ClNO₂ [1][2][3]

Molecular Weight 213.66 g/mol [1][2][3]

CAS Number 2521-89-3 [1][3]

IUPAC Name ethyl 2-(4-chloroanilino)acetate [1]

Canonical SMILES
CCOC(=O)CNC1=CC=C(C=C

1)Cl
[1]

InChI Key
ZNVVKZDSSWMTGQ-

UHFFFAOYSA-N
[1]

Synthesis Protocol
A straightforward and commonly cited method for the preparation of Ethyl N-(4-
chlorophenyl)glycinate involves the reaction of 4-chloroaniline with ethyl chloroacetate.[4]

Experimental Protocol: Synthesis of Ethyl N-(4-
chlorophenyl)glycinate[4]
Materials:

4-chloroaniline

Ethyl chloroacetate

Potassium carbonate (or Cesium carbonate)

Ethanol (EtOH)

Procedure:

Dissolve 4-chloroaniline in ethanol.

Add approximately 2 equivalents of finely powdered potassium carbonate to the solution.

This will form a heterogeneous mixture.
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Slowly add 1 equivalent of ethyl chloroacetate to the stirring mixture.

Heat the reaction mixture to reflux and maintain for several hours.

Monitor the reaction progress using an appropriate technique such as Thin Layer

Chromatography (TLC).

Upon completion, the crude product can be purified by recrystallization from ethanol.

dot graph SynthesisWorkflow { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node

[shape=box, style="filled", fontname="Arial", fontsize=12, margin="0.2,0.1"]; edge

[fontname="Arial", fontsize=10];

// Node styles reagent [fillcolor="#F1F3F4", fontcolor="#202124"]; process [fillcolor="#4285F4",

fontcolor="#FFFFFF", shape=ellipse]; product [fillcolor="#34A853", fontcolor="#FFFFFF",

shape=box, style="rounded,filled"];

// Nodes sub1 [label="4-chloroaniline", class="reagent"]; sub2 [label="Ethyl Chloroacetate",

class="reagent"]; base [label="K₂CO₃ / EtOH", class="reagent"]; mix [label="Combine &

Reflux", class="process"]; purify [label="Recrystallize", class="process"]; final_product

[label="Ethyl N-(4-chlorophenyl)glycinate", class="product"];

// Edges sub1 -> mix; sub2 -> mix; base -> mix; mix -> purify [label="Crude Product"]; purify ->

final_product [label="Purified Product"]; } /**

Caption: Synthesis workflow for Ethyl N-(4-chlorophenyl)glycinate. */ enddot

Physicochemical and Crystallographic Data
The structural and physical properties of Ethyl N-(4-chlorophenyl)glycinate have been

characterized. A crystal structure is available in the Crystallography Open Database under the

number 2239900.[1]
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Parameter Value Reference

Crystal System Triclinic [1]

Space Group P -1 [1]

Unit Cell a 5.373 Å [1]

Unit Cell b 7.575 Å [1]

Unit Cell c 14.127 Å [1]

Unit Cell α 75.83° [1]

Unit Cell β 87.73° [1]

Unit Cell γ 72.99° [1]

Residual Factor 0.0665 [1]

Biological and Pharmacological Context
While detailed biological activity for Ethyl N-(4-chlorophenyl)glycinate itself is not extensively

documented in the public literature, its core structure is a component of various molecules with

noted biological activities. For instance, derivatives of N-arylcinnamamides containing a

chlorophenyl moiety have been investigated for their antibacterial properties, with some

showing submicromolar activity against Staphylococcus aureus and methicillin-resistant S.

aureus (MRSA).[5][6][7]

Furthermore, the related compound p-chlorophenylglycine is a known intermediate in the

synthesis of pesticides, specifically the arylpyrrole nitrile insecticide and acaricide, chlorfenapyr.

[8] Acetamide derivatives, which share some structural similarities, have been explored for a

wide range of pharmacological activities, including anti-inflammatory, analgesic, and

antimicrobial effects.[9]

The logical relationship for the utility of this compound is as a building block in the synthesis of

more complex, biologically active molecules.

dot graph LogicalRelationship { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node

[shape=box, style="filled", fontname="Arial", fontsize=12, margin="0.2,0.1"]; edge
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[fontname="Arial", fontsize=10];

// Node styles start_node [label="Ethyl N-(4-chlorophenyl)glycinate", fillcolor="#FBBC05",

fontcolor="#202124"]; intermediate_node [label="Chemical Derivatization", fillcolor="#4285F4",

fontcolor="#FFFFFF", shape=ellipse]; end_node [label="Bioactive Compounds\n(e.g.,

Antimicrobials, Pesticides)", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=box,

style="rounded,filled"];

// Edges start_node -> intermediate_node [label="Precursor"]; intermediate_node -> end_node

[label="Leads to"]; } /**

Caption: Role as a precursor in developing bioactive compounds. */ enddot

Conclusion
Ethyl N-(4-chlorophenyl)glycinate is a readily synthesizable chemical intermediate. Its value

lies primarily in its utility as a scaffold for the development of more complex molecules with

potential applications in pharmacology and agriculture. The provided synthesis protocol and

structural data offer a solid foundation for researchers engaging in the synthesis and

application of this compound and its derivatives. Further research into the direct biological

activities of this molecule and its analogues is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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